2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[2-[(4-fluorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H12FN3OS3/c16-11-3-1-10(2-4-11)8-22-15-18-12(9-23-15)7-13(20)19-14-17-5-6-21-14/h1-6,9H,7-8H2,(H,17,19,20)
• InChI Key: UTJRSDCYNNAILA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NC(=CS2)CC(=O)NC3=NC=CS3)F
• Molecular Formula: C15H12FN3OS3
• Molecular Weight: 365.5 g/mol

Description

2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)-N-(thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential in various fields. This compound is also known as FTAA, and it is a fluorescent probe that binds to amyloid fibrils, which are commonly associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Scientific Research Applications

Anticonvulsant Activities

Research has demonstrated that benzothiazole derivatives, including compounds structurally related to 2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)-N-(thiazol-2-yl)acetamide, exhibit significant anticonvulsant activities. These compounds have been shown to provide excellent protection against seizures induced in mouse models, rivaling the efficacy of established treatments like phenytoin (Kohn et al., 1993). Additionally, novel benzothiazole derivatives have been synthesized and evaluated for their anticonvulsant activity, with some showing potent effects in electroshock and pentylenetetrazole-induced seizure tests (Liu et al., 2016).

Anticancer Properties

Benzothiazole derivatives have also been identified as potential anticancer agents. Compounds synthesized with various substitutions on the benzothiazole scaffold have shown probable anticancer activity against a range of cancer cell lines, including glioma, lung adenocarcinoma, breast adenocarcinoma, and colorectal adenocarcinoma (Osmaniye et al., 2018). These studies emphasize the role of structural modifications in enhancing the antitumor properties of benzothiazole derivatives.

Antimicrobial and Enzyme Inhibition

Further research into benzothiazole derivatives has revealed their potential as antimicrobial agents. A series of substituted N-(benzo[d]thiazol-2-yl) derivatives have been synthesized and evaluated for their antimicrobial activity, showing good to moderate effects against selected bacterial and fungal strains. These studies highlight the compounds' promise as new antimicrobial agents with potent activity (Anuse et al., 2019).

Photovoltaic and Ligand-Protein Interaction Studies

Benzothiazole derivatives have also been investigated for their photovoltaic efficiency and ligand-protein interactions, indicating their versatility in applications beyond pharmacology. For instance, some compounds have been studied for their light harvesting efficiency and potential use in dye-sensitized solar cells, as well as their interactions with cyclooxygenase enzymes, suggesting a broad spectrum of utility in both energy and biological research (Mary et al., 2020).